Cas no 616-52-4 (Pinacolyl Methylphosphonate)

Pinacolyl Methylphosphonate structure
Pinacolyl Methylphosphonate structure
Product Name:Pinacolyl Methylphosphonate
CAS No:616-52-4
MF:C7H17O3P
MW:180.181843519211
CID:517298
PubChem ID:12026
Update Time:2025-04-19

Pinacolyl Methylphosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-methyl-, mono(1,2,2-trimethylpropyl) ester
    • PMPA
    • 1,2,2-Trimethylpropyl hydrogen methylphosphonate
    • 1-methyl-2,2-dimethylpropyl methylphosphonic acid
    • 386588_ALDRICH
    • AC1L1YOI
    • AGN-PC-00S7YW
    • methyl(1,2,2-trimethylpropoxy)phosphinic acid
    • methylphosphonic acid mono(1,2,2-trimethylpropyl) ester
    • O-1,2,2-trimethylpropyl methylphosphonic acid
    • pinacolyl hydrogen methylphosphonate
    • Pinacolyl methylphosphonate
    • Pinacolyl methylphosphonic acid
    • Pinacolyl Methylphosphonate
    • Inchi: 1S/C7H17O3P/c1-6(7(2,3)4)10-11(5,8)9/h6H,1-5H3,(H,8,9)
    • InChI Key: BLALDUPQYCGKAG-UHFFFAOYSA-N
    • SMILES: P(C)(=O)(O)OC(C)C(C)(C)C

Computed Properties

  • Exact Mass: 264.18557
  • Monoisotopic Mass: 180.091531
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5

Experimental Properties

  • Density: 1.032 g/mL at 25 °C(lit.)
  • Boiling Point: 96-106 °C8 mm Hg(lit.)
  • Flash Point: 165 °F
  • Refractive Index: n20/D 1.434(lit.)
  • PSA: 35.53
  • LogP: 2.25280

Pinacolyl Methylphosphonate Security Information

Pinacolyl Methylphosphonate Pricemore >>

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